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Compound of Interest

Compound Name: Glimepiride sulfonamide

Cat. No.: B192893

Audience: Researchers, scientists, and drug development professionals.
Introduction

Glimepiride is an oral anti-diabetic agent belonging to the second-generation sulfonylurea
class, though it is sometimes classified as a third-generation agent due to its larger
substitutions.[1][2] Approved by the FDA in 1995, it is used to manage type 2 diabetes mellitus
by improving glycemic control.[1][3] Glimepiride's primary mechanism involves stimulating
insulin secretion from pancreatic 3-cells.[3][4] It achieves this by binding to and blocking ATP-
sensitive potassium channels (K-ATP channels), leading to cell depolarization, calcium influx,
and subsequent exocytosis of insulin-containing granules.[1][2] Additionally, it may enhance the
sensitivity of peripheral tissues to insulin.[4] Given its widespread use, a thorough
understanding of its pharmacokinetic profile is crucial for effective and safe clinical application,
as well as for the development of new formulations. These application notes provide a detailed
framework for designing and conducting pharmacokinetic studies of glimepiride.

Glimepiride's Mechanism of Action

Glimepiride stimulates insulin release from pancreatic 3-cells through a well-defined signaling
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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